Cas no 1805273-40-8 (2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805273-40-8
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4800408
• Update Time: 2025-08-05

2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H6BrF2NO/c8-3-5-1-4(7(9)10)2-6(12)11-5/h1-2,7H,3H2,(H,11,12)
• InChI Key： WOSDKVUZDVYTDT-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine

Recent Advances in the Study of 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine (CAS: 1805273-40-8)

2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine (CAS: 1805273-40-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine as a precursor in the synthesis of novel kinase inhibitors. The research team utilized this compound to develop a series of pyridine-based derivatives, which exhibited significant inhibitory activity against tyrosine kinases implicated in cancer progression. The study underscored the compound's versatility in medicinal chemistry, particularly its role in introducing difluoromethyl groups—a moiety known to enhance metabolic stability and bioavailability.

Further investigations into the mechanistic aspects of this compound revealed its potential in modulating enzyme activity. For instance, a recent ACS Chemical Biology paper (2024) detailed its use in covalent inhibitor design, where the bromomethyl group facilitated selective targeting of cysteine residues in pathogenic enzymes. This approach has opened new avenues for developing irreversible inhibitors with improved specificity and reduced off-target effects.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine have been reported. A 2024 Organic Process Research & Development article outlined an optimized, high-yield synthesis route, addressing previous challenges related to purification and stability. This progress is critical for industrial-scale applications, ensuring consistent supply for preclinical and clinical studies.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-6-hydroxypyridine (CAS: 1805273-40-8) continues to be a valuable asset in drug discovery, with recent research expanding its applications in kinase inhibition, covalent drug design, and scalable synthesis. Future studies are expected to explore its utility in broader therapeutic contexts, leveraging its unique chemical properties for innovative medicinal chemistry strategies.